Cas no 1416352-12-9 (4,5-dichloro-2-methylbenzaldehyde)

• Product Name: 4,5-dichloro-2-methylbenzaldehyde
• CAS No: 1416352-12-9
• MF: C₈H₆Cl₂O
• MW: 189.038640499115
• MDL: MFCD22566296
• CID: 4597608
• PubChem ID: 66570733
• Update Time: 2025-06-13

4,5-dichloro-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-methyl-benzaldehyde
• 4,5-dichloro-2-methylbenzaldehyde
• AKOS024204240
• F74029
• DB-194827
• SCHEMBL13686228
• MFCD22566296
• 1416352-12-9
• Benzaldehyde, 4,5-dichloro-2-methyl-

• MDL： MFCD22566296
• Inchi： 1S/C8H6Cl2O/c1-5-2-7(9)8(10)3-6(5)4-11/h2-4H,1H3
• InChI Key： KQYSEJGMGNLZKS-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Cl)=C(Cl)C=C1C

Computed Properties

• Exact Mass: 187.9795702g/mol
• Monoisotopic Mass: 187.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4,5-dichloro-2-methylbenzaldehyde

Comprehensive Analysis of 4,5-Dichloro-2-methylbenzaldehyde (CAS No. 1416352-12-9): Properties, Applications, and Industry Trends

4,5-Dichloro-2-methylbenzaldehyde (CAS 1416352-12-9) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. This chlorinated benzaldehyde derivative features a unique molecular structure with two chlorine atoms at the 4- and 5-positions and a methyl group at the 2-position of the benzene ring, making it a versatile building block for fine chemical synthesis. Recent studies highlight its potential in developing novel crop protection agents and pharmaceutical precursors, aligning with the growing demand for sustainable chemistry solutions.

The compound's physicochemical properties include a molecular weight of 203.05 g/mol and a characteristic aromatic aldehyde reactivity. Its dual chloro-substitution enhances electrophilic properties, facilitating reactions like nucleophilic aromatic substitution and condensation reactions – critical for creating heterocyclic compounds. Industry reports indicate rising interest in such halogenated intermediates due to their role in developing biodegradable pesticides, addressing global concerns about environmental persistence of traditional agrochemicals.

In pharmaceutical applications, 4,5-dichloro-2-methylbenzaldehyde serves as a precursor for antimicrobial agents and enzyme inhibitors. Researchers are exploring its use in targeted drug delivery systems, particularly for metabolic disorder treatments – a trending topic in precision medicine forums. The compound's structural motif appears in several patented drug candidates, with recent publications highlighting its potential in kinase inhibitor development for oncology applications.

Synthetic methodologies for CAS 1416352-12-9 typically involve Vilsmeier-Haack formylation of appropriate dichlorotoluene precursors or oxidation routes from corresponding alcohols. Process chemists emphasize atom economy improvements in its production, responding to the green chemistry movement. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy, with purity standards exceeding 98% for research-grade material – a specification frequently searched by quality control specialists.

The global market for chlorinated aromatic aldehydes is projected to grow at 5.2% CAGR (2023-2030), driven by demand for specialty chemicals in emerging economies. Regulatory landscapes for halogenated compounds are evolving, with REACH compliance and ICH guidelines being top concerns for manufacturers. Recent innovations include continuous flow synthesis approaches for 4,5-dichloro-2-methylbenzaldehyde, reducing solvent waste – a solution aligning with circular economy principles frequently discussed in industrial biotechnology circles.

Storage and handling recommendations for this benzaldehyde derivative emphasize protection from light and moisture, with stability studies showing optimal performance at 2-8°C. Material safety data highlight standard laboratory precautions comparable to similar aromatic aldehydes, though specific compatibility testing with reaction matrices is advised – a frequent query among process development teams optimizing large-scale applications.

Emerging research explores the compound's potential in material science, particularly as a monomer for functional polymers with tailored electronic properties. Patent databases reveal growing interest in its incorporation into liquid crystal formulations and organic semiconductors – areas gaining traction in flexible electronics development. This multidisciplinary applicability makes 1416352-12-9 a compound of interest across R&D sectors, from medicinal chemistry to advanced materials engineering.

Analytical challenges associated with 4,5-dichloro-2-methylbenzaldehyde include distinguishing between positional isomers during quality assessment. Advanced techniques like 2D NMR and crystallography are increasingly employed, reflecting the compound's importance in high-value applications. Stability studies under various pH conditions and thermal stress provide crucial data for formulation scientists, addressing common questions about compound degradation pathways.

The scientific literature documents over 27 derivatization reactions for this aldehyde, with particular interest in Schiff base formation for catalysis applications. Recent conference presentations highlight its use in developing asymmetric catalysts – a hot topic in organocatalysis research. These developments position 4,5-dichloro-2-methylbenzaldehyde as a valuable tool for stereoselective synthesis, meeting pharmaceutical industry needs for chiral intermediates.

Supply chain dynamics for CAS 1416352-12-9 reflect broader trends in fine chemical distribution, with emphasis on just-in-time manufacturing and regional sourcing strategies. Technical discussions frequently address scale-up challenges and purification optimization, particularly regarding residual solvent control – key considerations for GMP production in regulated industries.